Cas no 1082123-99-6 (3-[(3-Amino-2-pyridinyl)amino]-1-propanol)

• Product Name: 3-[(3-Amino-2-pyridinyl)amino]-1-propanol
• CAS No: 1082123-99-6
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 1076118
• PubChem ID: 28818355
• Update Time: 2025-06-29

3-[(3-Amino-2-pyridinyl)amino]-1-propanol Chemical and Physical Properties

Names and Identifiers

• 3-[(3-Amino-2-pyridinyl)amino]-1-propanol
• 3-[(3-aminopyridin-2-yl)amino]propan-1-ol
• AKOS009377235
• SB54820
• 3-((3-Aminopyridin-2-yl)amino)propan-1-ol
• 1082123-99-6

• MDL： MFCD11101083
• Inchi： 1S/C8H13N3O/c9-7-3-1-4-10-8(7)11-5-2-6-12/h1,3-4,12H,2,5-6,9H2,(H,10,11)
• InChI Key： NCHJHFMLMZFTAM-UHFFFAOYSA-N
• SMILES： OCCCNC1C(=CC=CN=1)N

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 71.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 3-[(3-Amino-2-pyridinyl)amino]-1-propanol

Introduction to 3-[(3-Amino-2-pyridinyl)amino]-1-propanol (CAS No. 1082123-99-6)

3-[(3-Amino-2-pyridinyl)amino]-1-propanol (CAS No. 1082123-99-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as APA, has garnered attention due to its potential as a building block for the synthesis of various bioactive molecules and its role in the development of novel therapeutic agents.

The chemical structure of 3-[(3-Amino-2-pyridinyl)amino]-1-propanol features an amino group and a pyridine ring, which are key functional groups that contribute to its reactivity and biological activity. The presence of these functional groups allows for a wide range of chemical modifications, making it a valuable intermediate in the synthesis of complex molecules.

Recent studies have highlighted the importance of 3-[(3-Amino-2-pyridinyl)amino]-1-propanol in the development of new drugs. For instance, researchers at the University of California, San Francisco, have reported that derivatives of this compound exhibit potent anti-inflammatory properties. These derivatives have shown promise in preclinical studies for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory potential, 3-[(3-Amino-2-pyridinyl)amino]-1-propanol has been explored for its neuroprotective effects. A study published in the Journal of Medicinal Chemistry demonstrated that certain derivatives of this compound can effectively protect neurons from oxidative stress and apoptosis. This finding opens up new avenues for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacological profile of 3-[(3-Amino-2-pyridinyl)amino]-1-propanol is further enhanced by its ability to cross the blood-brain barrier. This property is crucial for drugs targeting central nervous system disorders, as it ensures that the therapeutic agent can reach its intended site of action. Preclinical studies have shown that this compound and its derivatives can efficiently penetrate the blood-brain barrier, making them promising candidates for the development of CNS-targeted therapies.

The synthetic accessibility of 3-[(3-Amino-2-pyridinyl)amino]-1-propanol is another factor contributing to its widespread use in pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound on a large scale, ensuring a consistent supply for both academic and industrial applications. One notable synthetic method involves the reaction of 2-chloropyridine with 3-amino-1-propanol in the presence of a base, followed by deprotection steps to yield the final product.

The safety profile of 3-[(3-Amino-2-pyridinyl)amino]-1-propanol has also been extensively evaluated. Toxicity studies have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a safe candidate for further clinical development. However, as with any new chemical entity, ongoing safety assessments are necessary to ensure its long-term safety and efficacy.

In conclusion, 3-[(3-Amino-2-pyridinyl)amino]-1-propanol (CAS No. 1082123-99-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its potential therapeutic benefits, makes it an attractive target for further investigation and development. As research continues to uncover new properties and applications, this compound is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.